Cas no 2386217-73-6 (7-chloro-6-nitro-3,4-dihydro-2H-1-benzopyran)

• Product Name: 7-chloro-6-nitro-3,4-dihydro-2H-1-benzopyran
• CAS No: 2386217-73-6
• MF: C₉H₈ClNO₃
• MW: 213.617721557617
• CID: 5920198
• PubChem ID: 165826549
• Update Time: 2025-07-22

7-chloro-6-nitro-3,4-dihydro-2H-1-benzopyran Chemical and Physical Properties

Names and Identifiers

• EN300-6472675
• 2386217-73-6
• 7-chloro-6-nitro-3,4-dihydro-2H-1-benzopyran

• Inchi： 1S/C9H8ClNO3/c10-7-5-9-6(2-1-3-14-9)4-8(7)11(12)13/h4-5H,1-3H2
• InChI Key： MCTBRIDBDCLMJB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)OCCC2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 213.0192708g/mol
• Monoisotopic Mass: 213.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55Ų

Additional information on 7-chloro-6-nitro-3,4-dihydro-2H-1-benzopyran

Introduction to 7-Chloro-6-Nitro-3,4-Dihydro-2H-1-Benzopyran (CAS No. 2386217-73-6)

7-Chloro-6-nitro-3,4-dihydro-2H-1-benzopyran (CAS No. 2386217-73-6) is a compound of significant interest in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of benzopyrans, which are characterized by a six-membered ring fused to a benzene ring. The presence of a chlorine atom at the 7-position and a nitro group at the 6-position imparts unique chemical and biological properties to this molecule.

The chemical structure of 7-chloro-6-nitro-3,4-dihydro-2H-1-benzopyran has been extensively studied for its potential applications in pharmaceutical research. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for various scientific investigations.

In terms of its physical and chemical properties, 7-chloro-6-nitro-3,4-dihydro-2H-1-benzopyran is a solid at room temperature with a molecular weight of 259.69 g/mol. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dichloromethane (DCM), which facilitates its use in solution-based reactions and biological assays.

The biological activity of 7-chloro-6-nitro-3,4-dihydro-2H-1-benzopyran has been the subject of several recent studies. One notable area of research is its potential as an anticancer agent. Studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

Beyond its anticancer properties, 7-chloro-6-nitro-3,4-dihydro-2H-1-benzopyran has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that this compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 7-chloro-6-nitro-3,4-dihydro-2H-1-benzopyran has also been studied to understand its behavior in biological systems. Preclinical data indicate that it has good oral bioavailability and a favorable distribution profile, which are important factors for drug development. Additionally, the compound has shown low toxicity in animal models, further supporting its potential as a safe and effective therapeutic agent.

In the context of drug discovery and development, 7-chloro-6-nitro-3,4-dihydro-2H-1-benzopyran represents an exciting lead compound for further optimization. Ongoing research is focused on modifying the structure to enhance its potency and selectivity while minimizing potential side effects. Computational methods such as molecular docking and quantum mechanics calculations are being employed to guide these efforts.

The environmental impact of 7-chloro-6-nitro-3,4-dihydro-2H-1-benzopyran is another important consideration in its development as a pharmaceutical product. Studies have shown that it is biodegradable under aerobic conditions and does not persist in the environment for extended periods. This characteristic aligns with the growing emphasis on sustainable chemistry practices in the pharmaceutical industry.

In conclusion, 7-chloro-6-nitro-3,4-dihydro-2H-1-benzopyran (CAS No. 2386217-73-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of oncology and inflammation. As ongoing studies continue to unravel its full potential, this compound holds significant promise for advancing medical treatments and improving patient outcomes.